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Zhan Catalyst-1B: Overview and Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Zhan Catalyst-1B

CAS No.: 918870-76-5

Cat. No.: S6609673

Zhan Catalyst-1B is a ruthenium-based complex used for olefin metathesis reactions [1]. It belongs to the
family of Hoveyda-Grubbs-type catalysts but is distinguished by an electron-withdrawing
dimethylsulfonamide group on the alkoxybenzylidene ligand. This modification enhances its catalytic

activity [1].

e IUPAC Name: Dichloro(1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)((5-
((dimethylamino)sulfonyl)-2-(1-methylethoxy-O)phenyl)methylene-C)ruthenium(ll) [1].

¢ Molecular Formula: C33H43CI2N3OsRuS [1].

¢ Molar Mass: 733.75 g-mol~1* [1].

e Appearance: Green solid [1].

e Key Feature: The sulfonamide group allows for potential immobilization onto solid supports, a key
step toward creating a heterogeneous catalyst [1].

Homogeneous Catalysis: Applications and Quantitative
Data

In its standard form, Zhan Catalyst-1B operates as a homogeneous catalyst. The table below summarizes its

performance in different solvent systems for a model ring-closing metathesis (RCM) reaction [1].

Table 1: Homogeneous Application of Zhan Catalyst-1B in Ring-Closing Metathesis
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Application . L . -
Reaction Type Key Quantitative Results Reaction Conditions
Context
Synthesis of fine Ring-Closing Conversion: >95% (in Solvent: Dichloromethane
chemicals & Metathesis CHzClz, 1h); Reusability: (DCM), Toluene [1];
pharmaceuticals [1] (RCM), Cross- Recovered catalyst Temperature: 40-45°C [1];
Metathesis (CM)  achieved ~90% conversion  Catalyst Loading: 1-5 mol%
[1] in 2nd cycle (in CH2CI2) [1] [1]

Heterogeneous Protocol Concept: Supported Zhan
Catalyst

Creating a heterogeneous version involves immobilizing the catalyst on a solid support. The following is a

conceptual workflow and protocol based on the catalyst's design principles [1] [2].
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Diagram Title: Workflow for Heterogeneous Catalysis Using Supported Zhan Catalyst
Synthesis Protocol for a Supported Zhan Catalyst [1] [2]

¢ Support Functionalization
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o Select a solid support (e.g., silica, magnetic nanopatrticles like FesOas, or a polymer resin) [2].
o Functionalize the support surface with amine or other suitable functional groups to create a
covalent attachment point for the catalyst's sulfonamide group [1].

¢ Catalyst Immobilization

o Reagents: Zhan Catalyst-1B (or its precursor), functionalized solid support, anhydrous
dichloromethane (DCM) or toluene [1].

o Procedure: Suspend the functionalized support in anhydrous DCM under an inert atmosphere
(N2 or Ar). Add a solution of Zhan Catalyst-1B (1.0 equiv relative to surface functional groups).
Stir the mixture at 25-60°C for 12-24 hours [1].

o Monitoring: Reaction completion can be monitored by the disappearance of the green color
from the solution, indicating immobilization [1].

e Workup and Isolation

o Separation: Separate the solid catalyst from the solution by centrifugation or filtration [2]. If
using magnetic supports, apply an external magnet [2].

o Washing: Wash the solid material thoroughly with anhydrous DCM, followed by pentane or
hexane, to remove any physisorbed catalyst [1] [2].

o Drying: Dry the resulting solid under high vacuum to yield the supported, heterogeneous Zhan
catalyst [2].

Application Notes for Heterogeneous Use [1] [2]

¢ Reaction Setup: Conduct olefin metathesis reactions in standard solvents using the heterogeneous

catalyst.
o Key Advantage: The solid catalyst can be recovered after the reaction via simple filtration or

magnetic separation, significantly reducing ruthenium contamination in the product [1] [2].
¢ Reusability: The recovered catalyst can be directly reused in subsequent reactions, though activity

may decrease over several cycles.

Discussion and Future Perspectives

While the Zhan catalysts were designed with recyclability in mind [1], their widespread application as truly
heterogeneous catalysts is not yet fully realized. The main challenge lies in optimizing the support material
and immobilization chemistry to achieve high activity, stability, and recyclability without leaching. This
aligns with a broader research effort to develop magnetically recoverable and other heterogeneous catalyst

systems to make chemical synthesis more sustainable [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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